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Compound of Interest

Methyl 4-bromo-3-
Compound Name:
(bromomethyl)benzoate

Cat. No.: B185944

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-bromo-3-(bromomethyl)benzoate is a versatile bifunctional building block in organic
synthesis, offering two distinct reactive sites for sequential or orthogonal chemical
transformations. The presence of a reactive benzylic bromide and a less reactive aryl bromide
allows for a range of selective modifications, making it a valuable intermediate in the synthesis
of complex molecules, particularly in the fields of medicinal chemistry and materials science.
This document provides detailed application notes and experimental protocols for key synthetic
transformations involving this reagent, including its preparation, nucleophilic substitutions at the
benzylic position, and palladium-catalyzed cross-coupling reactions at the aromatic core.

Physicochemical Properties and Handling

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b185944?utm_src=pdf-interest
https://www.benchchem.com/product/b185944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 142031-67-2 N/A
Molecular Formula CoHsBr20:2 N/A
Molecular Weight 307.97 g/mol N/A
Appearance Off-white crystalline solid [1]

Melting Point Not specified N/A

Store in a cool, dry, well-
Storage ventilated area away from [1]

incompatible substances.

Handling Precautions: Methyl 4-bromo-3-(bromomethyl)benzoate is a lachrymator and
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

Synthesis of Methyl 4-bromo-3-
(bromomethyl)benzoate

The synthesis of the title compound is typically achieved through the radical bromination of the
corresponding methyl-substituted precursor, Methyl 4-bromo-3-methylbenzoate.

Protocol 2.1: Radical Bromination with N-
Bromosuccinimide (NBS)

This protocol describes the selective benzylic bromination using N-bromosuccinimide (NBS) as
the bromine source and benzoyl peroxide as a radical initiator.

Reaction Scheme:
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NBS, Benzoyl Peroxide, CH2Cl2, Reflux

Methyl 4-bromo-3-methylbenzoate » Methyl 4-bromo-3-(bromomethyl)benzoate

Benzylic Bromide

(High Reactivity)
Aryl Bromide
[ (Lower Reactivity)

Benzylic Bromide

NaNs, DMF/H20

Methyl 4-bromo-3-(bromomethyl)benzoate » Methyl 3-(azidomethyl)-4-bromobenzoate

Methyl 4-bromo-3-(bromomethyl)benzoate __Pd Catalyst, Base, Solvent, Heat
Methyl 3-(bromomethyl)-[1,1'-biphenyl]-4-carboxylate derivative

/

Arylboronic Acid

Methyl 4-bromo-3-(bromomethyl)benzoate __Toluene, Reflux
-
(4-Bromo-3-(methoxycarbonyl)benzyl)triphenylphosphonium bromide

/

Triphenylphosphine

—p Triphenylphosphine oxide

(4-Bromo-3-(methoxycarbonyl)benzyl)triphenylphosphonium bromide

—» Methyl 4-bromo-3-(styryl)benzoate derivative

Aldehyde (R-CHO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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